Cas no 686758-01-0 ((6-amino-2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methanol)

• Product Name: (6-amino-2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methanol
• CAS No: 686758-01-0
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• MDL: MFCD12828507
• CID: 1116055
• PubChem ID: 21988145
• Update Time: 2025-04-20

(6-amino-2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (6-amino-2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methanol
• (6-Amino-2,3-dihydro-1,4-benzodioxin-2-yl)methanol
• (6-Amino-2,3-dihydro-benzo[1,4]dioxin-2-yl)-methanol
• 2-Benzofuranmethanol, 6,7-dichloro-2,3-dihydro-
• 2-hydroxymethyl-6,7-dichloro-2,3-dihydrobenzofuran
• 2-hydroxymethyl-6-amino-1,4-benzodioxane
• 6,7-dichloro-2,3-dihydro-2-(hydroxymethyl)furan
• 6,7-dichloro-2,3-dihydro-2-hydroxymethylbenzofuran
• CTK2B3797
• 686758-01-0
• AB88126
• SCHEMBL1012653
• hydroxymethyl-6-amino-1,4-benzodioxane
• YRUJRJMYUXXUSF-UHFFFAOYSA-N
• DB-095441

• MDL： MFCD12828507
• Inchi： 1S/C9H11NO3/c10-6-1-2-8-9(3-6)12-5-7(4-11)13-8/h1-3,7,11H,4-5,10H2
• InChI Key： YRUJRJMYUXXUSF-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2OCC1CO)N

Computed Properties

• Exact Mass: 181.07393
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 64.7Ų

Experimental Properties

• PSA: 64.71